Cas no 2138060-86-1 (tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)
tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
- tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
- EN300-1178930
- 2138060-86-1
-
- Inchi: 1S/C14H25FN2O2/c1-14(2,3)19-13(18)17-11-4-5-12(17)10(8-11)9-16-7-6-15/h10-12,16H,4-9H2,1-3H3
- InChI Key: LAOXSRROZIDVMH-UHFFFAOYSA-N
- SMILES: FCCNCC1CC2CCC1N2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 272.19000621g/mol
- Monoisotopic Mass: 272.19000621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.6Ų
tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1178930-50mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 50mg |
$1140.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-100mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 100mg |
$1195.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-250mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 250mg |
$1249.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-500mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 500mg |
$1302.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-1000mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 1000mg |
$1357.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-2500mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 2500mg |
$2660.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-5000mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 5000mg |
$3935.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-10000mg |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 10000mg |
$5837.0 | 2023-10-03 | ||
| Enamine | EN300-1178930-0.05g |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 0.05g |
$1140.0 | 2023-06-08 | ||
| Enamine | EN300-1178930-0.1g |
tert-butyl 2-{[(2-fluoroethyl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate |
2138060-86-1 | 0.1g |
$1195.0 | 2023-06-08 |
tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate: A Comprehensive Overview
tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate is a complex organic compound with the CAS number NO2138060-86-1. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and chemical synthesis. The molecule's structure comprises a bicyclo[2.2.1]heptane framework, which is a rigid and stable bicyclic system, making it an attractive scaffold for various chemical modifications.
The tert-butyl group attached to the carboxylate moiety plays a crucial role in enhancing the compound's stability and solubility properties. Additionally, the presence of a fluorinated ethylamine substituent introduces unique electronic and steric effects, which can be exploited in designing bioactive molecules. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive agents targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases.
One of the most notable aspects of tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate is its versatility in synthetic chemistry. Researchers have demonstrated its utility as an intermediate in the construction of complex molecules with intricate stereochemistry. For instance, the bicyclic framework serves as an excellent platform for enantioselective synthesis, enabling the creation of chiral centers with high precision.
In terms of pharmacological applications, this compound has shown promise as a lead molecule in drug discovery programs targeting protein-protein interactions (PPIs). PPIs are critical in many cellular processes, and disrupting them has emerged as a novel strategy for treating diseases such as cancer and neurodegenerative disorders. The unique combination of rigidity and flexibility in this compound's structure makes it an ideal candidate for modulating PPIs.
Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the bicyclic framework can interact with key residues in protein binding pockets, suggesting its potential as a template for designing potent inhibitors of specific enzymes or receptors. Moreover, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is essential for predicting its reactivity in various chemical transformations.
The synthesis of tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the bicyclic core through ring-closing metathesis or other cyclization techniques, followed by functionalization with the tert-butyl carboxylate and fluoroethylamine groups. The optimization of these steps has been a focus of recent research efforts to improve yield and selectivity.
In conclusion, tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate represents a valuable addition to the arsenal of compounds available for exploring novel therapeutic strategies. Its unique structural features, combined with advances in synthetic and computational methods, position it as a promising candidate for future drug development initiatives.
2138060-86-1 (tert-butyl 2-{(2-fluoroethyl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)